ethyl (3E)-7-imino-3-[(4-methylphenyl)hydrazinylidene]-2-oxo-1H-pyrazolo[1,5-a]pyrimidine-6-carboxylate
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Overview
Description
Ethyl (3E)-7-imino-3-[(4-methylphenyl)hydrazinylidene]-2-oxo-1H-pyrazolo[1,5-a]pyrimidine-6-carboxylate, also known as EIPPC, is a pyrazolopyrimidine derivative that has gained significant attention in the field of medicinal chemistry due to its potential use as an anti-cancer agent. EIPPC has shown promising results in preclinical studies, and its mechanism of action and physiological effects are currently being investigated.
Mechanism of Action
The exact mechanism of action of ethyl (3E)-7-imino-3-[(4-methylphenyl)hydrazinylidene]-2-oxo-1H-pyrazolo[1,5-a]pyrimidine-6-carboxylate is not fully understood, but it is believed to target the DNA replication and repair machinery in cancer cells. ethyl (3E)-7-imino-3-[(4-methylphenyl)hydrazinylidene]-2-oxo-1H-pyrazolo[1,5-a]pyrimidine-6-carboxylate has been shown to inhibit the activity of DNA polymerase, an enzyme that is essential for DNA replication. It also inhibits the activity of topoisomerases, enzymes that are involved in DNA repair. By targeting these essential processes, ethyl (3E)-7-imino-3-[(4-methylphenyl)hydrazinylidene]-2-oxo-1H-pyrazolo[1,5-a]pyrimidine-6-carboxylate induces DNA damage and ultimately leads to cancer cell death.
Biochemical and Physiological Effects
ethyl (3E)-7-imino-3-[(4-methylphenyl)hydrazinylidene]-2-oxo-1H-pyrazolo[1,5-a]pyrimidine-6-carboxylate has been shown to induce a variety of biochemical and physiological effects in cancer cells. It has been shown to increase the levels of reactive oxygen species (ROS), which are known to induce DNA damage and apoptosis. ethyl (3E)-7-imino-3-[(4-methylphenyl)hydrazinylidene]-2-oxo-1H-pyrazolo[1,5-a]pyrimidine-6-carboxylate also inhibits the activity of several key enzymes involved in energy metabolism, including pyruvate dehydrogenase and succinate dehydrogenase. This leads to a decrease in cellular energy production and ultimately contributes to cancer cell death.
Advantages and Limitations for Lab Experiments
One advantage of ethyl (3E)-7-imino-3-[(4-methylphenyl)hydrazinylidene]-2-oxo-1H-pyrazolo[1,5-a]pyrimidine-6-carboxylate is its potent anti-cancer activity. It has been shown to be effective against a variety of cancer cell lines, making it a promising candidate for further development as an anti-cancer agent. However, one limitation of ethyl (3E)-7-imino-3-[(4-methylphenyl)hydrazinylidene]-2-oxo-1H-pyrazolo[1,5-a]pyrimidine-6-carboxylate is its relatively complex synthesis method, which may limit its availability for research purposes.
Future Directions
There are several potential future directions for research on ethyl (3E)-7-imino-3-[(4-methylphenyl)hydrazinylidene]-2-oxo-1H-pyrazolo[1,5-a]pyrimidine-6-carboxylate. One area of interest is the development of more efficient synthesis methods that could make ethyl (3E)-7-imino-3-[(4-methylphenyl)hydrazinylidene]-2-oxo-1H-pyrazolo[1,5-a]pyrimidine-6-carboxylate more widely available for research purposes. Additionally, further studies are needed to fully understand the mechanism of action of ethyl (3E)-7-imino-3-[(4-methylphenyl)hydrazinylidene]-2-oxo-1H-pyrazolo[1,5-a]pyrimidine-6-carboxylate and its physiological effects. Finally, there is potential for the development of ethyl (3E)-7-imino-3-[(4-methylphenyl)hydrazinylidene]-2-oxo-1H-pyrazolo[1,5-a]pyrimidine-6-carboxylate derivatives with improved potency and selectivity for cancer cells.
Synthesis Methods
The synthesis of ethyl (3E)-7-imino-3-[(4-methylphenyl)hydrazinylidene]-2-oxo-1H-pyrazolo[1,5-a]pyrimidine-6-carboxylate involves a multi-step process that begins with the condensation of 4-methylphenylhydrazine with ethyl acetoacetate to form 4-methylphenylhydrazine acetoacetate. The resulting compound is then reacted with 2-cyano-3-methyl-4(3H)-quinazolinone to form the pyrazolopyrimidine ring system. Finally, the carboxylic acid group is esterified with ethanol to yield ethyl (3E)-7-imino-3-[(4-methylphenyl)hydrazinylidene]-2-oxo-1H-pyrazolo[1,5-a]pyrimidine-6-carboxylate.
Scientific Research Applications
Ethyl (3E)-7-imino-3-[(4-methylphenyl)hydrazinylidene]-2-oxo-1H-pyrazolo[1,5-a]pyrimidine-6-carboxylate has been shown to exhibit significant anti-cancer activity in preclinical studies. It has been tested against a variety of cancer cell lines, including breast cancer, lung cancer, and colon cancer, and has shown potent cytotoxicity. ethyl (3E)-7-imino-3-[(4-methylphenyl)hydrazinylidene]-2-oxo-1H-pyrazolo[1,5-a]pyrimidine-6-carboxylate has also been shown to induce apoptosis, or programmed cell death, in cancer cells.
properties
Molecular Formula |
C16H16N6O3 |
---|---|
Molecular Weight |
340.34 g/mol |
IUPAC Name |
ethyl (3E)-7-imino-3-[(4-methylphenyl)hydrazinylidene]-2-oxo-1H-pyrazolo[1,5-a]pyrimidine-6-carboxylate |
InChI |
InChI=1S/C16H16N6O3/c1-3-25-16(24)11-8-18-14-12(15(23)21-22(14)13(11)17)20-19-10-6-4-9(2)5-7-10/h4-8,17,19H,3H2,1-2H3,(H,21,23)/b17-13?,20-12+ |
InChI Key |
LZMSCJGUPNRMSB-IUMAUJPQSA-N |
Isomeric SMILES |
CCOC(=O)C1=CN=C2/C(=N\NC3=CC=C(C=C3)C)/C(=O)NN2C1=N |
SMILES |
CCOC(=O)C1=CN=C2C(=NNC3=CC=C(C=C3)C)C(=O)NN2C1=N |
Canonical SMILES |
CCOC(=O)C1=CN=C2C(=NNC3=CC=C(C=C3)C)C(=O)NN2C1=N |
Origin of Product |
United States |
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